Cas no 88404-45-9 (Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-)
88404-45-9 structure
Product Name:Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
CAS No:88404-45-9
MF:C13H12Cl3N3
MW:316.613479614258
CID:634051
PubChem ID:13132111
Update Time:2025-04-19
Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
- 2,6,8-trichloro-4-piperidin-1-ylquinazoline
- 2,6,8-Trichloro-4-(piperidin-1-yl)quinazoline
- DTXSID60520870
- 88404-45-9
-
- Inchi: 1S/C13H12Cl3N3/c14-8-6-9-11(10(15)7-8)17-13(16)18-12(9)19-4-2-1-3-5-19/h6-7H,1-5H2
- InChI Key: LOGDETBMDDPXMF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1N=C(N=C2N1CCCCC1)Cl)Cl
Computed Properties
- Exact Mass: 315.009680g/mol
- Monoisotopic Mass: 315.009680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 29Ų
Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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